Cas no 52078-08-7 (2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-)

2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)- structure
52078-08-7 structure
Product Name:2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-
CAS No:52078-08-7
MF:C14H9N3O6S2
MW:379.367760419846
CID:360706
PubChem ID:71365820
Update Time:2025-04-19

2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-
    • N-(2,4-dinitronaphthalen-1-yl)thiophene-2-sulfonamide
    • 52078-08-7
    • DTXSID80789205
    • Inchi: 1S/C14H9N3O6S2/c18-16(19)11-8-12(17(20)21)14(10-5-2-1-4-9(10)11)15-25(22,23)13-6-3-7-24-13/h1-8,15H
    • InChI Key: PTIDQTPIKNHEAA-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(NC1=C(C=C(C2C=CC=CC1=2)[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 378.99337
  • Monoisotopic Mass: 378.99327736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 174Ų

Experimental Properties

  • PSA: 132.45

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